Cas no 2035008-45-6 ((2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide)

The compound (2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide is a structurally complex molecule featuring a pyrazole-thiophene core linked to a furan-substituted acrylamide moiety. Its hybrid heterocyclic architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting biological pathways involving heterocyclic recognition. The presence of multiple aromatic systems (pyrazole, thiophene, furan) may enhance binding interactions with biomolecular targets, while the conjugated acrylamide group could contribute to electrophilic reactivity or hydrogen-bonding capabilities. This compound’s well-defined stereochemistry (2E-configuration) and modular structure make it a promising intermediate for further derivatization in drug discovery or mechanistic studies requiring precise steric and electronic properties.

(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide structure

2035008-45-6 structure

Product Name:(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide

CAS No:2035008-45-6

MF:C₁₈H₁₉N₃O₂S

MW:341.427362680435

CID:5337700

Update Time:2025-06-03

(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (E)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(furan-2-yl)acrylamide
- (E)-N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]-3-(furan-2-yl)prop-2-enamide
- (2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide
- Inchi： 1S/C18H19N3O2S/c1-13-10-14(2)21(20-13)17(15-7-9-24-12-15)11-19-18(22)6-5-16-4-3-8-23-16/h3-10,12,17H,11H2,1-2H3,(H,19,22)/b6-5+
- InChI Key： RJMZJORLHIPYFX-AATRIKPKSA-N
- SMILES： S1C=CC(=C1)C(CNC(/C=C/C1=CC=CO1)=O)N1C(C)=CC(C)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 460
XLogP3: 2.8
Topological Polar Surface Area: 88.3

(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6519-7252-2μmol	(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide	2035008-45-6	2μmol	$57.0	2023-09-08
Life Chemicals	F6519-7252-5μmol	(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide	2035008-45-6	5μmol	$63.0	2023-09-08
Life Chemicals	F6519-7252-10μmol	(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide	2035008-45-6	10μmol	$69.0	2023-09-08
Life Chemicals	F6519-7252-20μmol	(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide	2035008-45-6	20μmol	$79.0	2023-09-08
Life Chemicals	F6519-7252-1mg	(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide	2035008-45-6	1mg	$54.0	2023-09-08
Life Chemicals	F6519-7252-2mg	(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide	2035008-45-6	2mg	$59.0	2023-09-08
Life Chemicals	F6519-7252-3mg	(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide	2035008-45-6	3mg	$63.0	2023-09-08
Life Chemicals	F6519-7252-4mg	(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide	2035008-45-6	4mg	$66.0	2023-09-08
Life Chemicals	F6519-7252-5mg	(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide	2035008-45-6	5mg	$69.0	2023-09-08
Life Chemicals	F6519-7252-10mg	(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide	2035008-45-6	10mg	$79.0	2023-09-08

(2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide Related Literature

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Additional information on (2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide

(2E)-N-[2-(3,5-Dimethyl-1H-Pyrazol-1-Yl)-2-(Thiophen-3-Yl)Ethyl]-3-(Furan-2-Yl)Prop-2-Enamide

The compound with CAS No 2035008-45-6, known as (2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, catalysis, and advanced materials development.

Structural Analysis: The molecule exhibits a complex architecture characterized by the presence of multiple aromatic rings and functional groups. The 1H-pyrazole ring, substituted with two methyl groups at positions 3 and 5, contributes to the molecule's stability and electronic properties. The thiophene ring at position 3 further enhances the compound's aromaticity and potential for conjugation. Additionally, the furan moiety at position 2 introduces flexibility and reactivity into the structure.

Chemical Properties: Recent studies have highlighted the compound's exceptional thermal stability and high molar absorptivity in the UV-vis spectrum, making it a strong candidate for applications in optoelectronics. Its ability to form stable complexes with metal ions has also been explored in catalytic processes.

Applications in Drug Design: The compound's unique combination of structural features makes it an attractive lead molecule for drug discovery programs targeting various therapeutic areas. Its ability to modulate protein-protein interactions has been demonstrated in preliminary studies, suggesting potential applications in oncology and neurodegenerative diseases.

Environmental Impact: As part of ongoing sustainability efforts, researchers have evaluated the compound's biodegradability under simulated environmental conditions. Results indicate that it exhibits moderate biodegradation rates, aligning with current green chemistry principles.

Future Directions: Ongoing research is focused on optimizing the compound's synthesis pathway to enhance yield and reduce costs. Additionally, investigations into its photochemical properties are expected to unlock new opportunities in solar energy conversion technologies.